Cas no 3639-20-1 (2-Hydroxy-2,3-dimethylbutanoic acid)

2-Hydroxy-2,3-dimethylbutanoic acid structure
3639-20-1 structure
Product Name:2-Hydroxy-2,3-dimethylbutanoic acid
CAS No:3639-20-1
MF:C6H12O3
MW:132.157682418823
CID:1035803
PubChem ID:12660978
Update Time:2025-04-20

2-Hydroxy-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-2,3-dimethylbutanoic acid
    • (+/-)-2-hydroxy-2,3-dimethylbutanoic acid
    • 2.3.3-Trimethyl-milchsaeure
    • 2-Hydroxy-2,3-dimethyl-buttersaeure
    • 2-hydroxy-2,3-dimethyl-butyric acid
    • 2-Oxy-3-methyl-butan-carbonsaeure-(2)
    • AK118863
    • FT-0686257
    • KB-230779
    • RW3345
    • 2-Hydroxy-2,3-dimethylbutyric acid
    • 2-Hydroxy-2,3-dimethylbutanoicacid
    • CS-0119990
    • SB85181
    • DTXSID70506029
    • DB-347098
    • SCHEMBL503261
    • AKOS011777932
    • 3639-20-1
    • EN300-140647
    • Z991569008
    • F95416
    • Butanoic acid, 2-hydroxy-2,3-dimethyl-
    • MDL: MFCD16769962
    • Inchi: 1S/C6H12O3/c1-4(2)6(3,9)5(7)8/h4,9H,1-3H3,(H,7,8)
    • InChI Key: JRQZJRDOZAJRTN-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)(C)C(C)C

Computed Properties

  • Exact Mass: 132.07866
  • Monoisotopic Mass: 132.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.100
  • Melting Point: 60-65 ºC
  • Boiling Point: 242 ºC
  • Flash Point: 115 ºC
  • PSA: 57.53

2-Hydroxy-2,3-dimethylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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